Cas no 1361651-06-0 (3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361651-06-0
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4966896
• Update Time: 2025-05-21

3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H9Cl3N2O2/c14-6-3-7(13(16)8(15)4-6)10-2-1-9(17)11(18-10)5-12(19)20/h1-4H,5,17H2,(H,19,20)
• InChI Key： VQOSPNQDNZIHNW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(=C(CC(=O)O)N=1)N)Cl)Cl

Computed Properties

• Exact Mass: 329.972961 g/mol
• Monoisotopic Mass: 329.972961 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.2
• Molecular Weight: 331.6

Additional information on 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetic acid

Comprehensive Overview of 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361651-06-0)

3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361651-06-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and trichlorophenyl substitution, exhibits potential applications in drug discovery and crop protection. Its molecular structure combines a pyridine-2-acetic acid backbone with an amino group and a 2,3,5-trichlorophenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetic acid has surged due to their role in developing small-molecule therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on precision medicine. The compound's CAS No. 1361651-06-0 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From an agrochemical perspective, the trichlorophenyl group in 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetic acid suggests possible utility in pesticide formulation. With increasing global emphasis on sustainable agriculture, this compound is being explored for its environmental compatibility and target-specific activity. Its pyridine derivatives are known to exhibit herbicidal and fungicidal properties, making it a candidate for next-generation crop protection solutions.

The synthesis of 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetic acid typically involves multi-step organic reactions, including cross-coupling and amination processes. Optimizing its yield and purity is critical for industrial applications, as highlighted in recent patent literature. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with Good Manufacturing Practices (GMP).

Given the rising interest in AI-driven drug discovery, 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetic acid is also being studied via computational chemistry tools. Molecular docking simulations predict its interactions with biological targets, accelerating the identification of novel lead compounds. This aligns with the broader trend of integrating machine learning in chemical research to reduce development timelines.

In summary, 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361651-06-0) represents a promising scaffold in both pharmaceutical and agrochemical innovation. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in addressing challenges like drug resistance and pest management. As scientific inquiries into this compound expand, its commercial and therapeutic potential continues to unfold.